3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methylindol-2-one
• InChI: InChI=1S/C19H19NO3/c1-12-8-9-14(13(2)10-12)17(21)11-19(23)15-6-4-5-7-16(15)20(3)18(19)22/h4-10,23H,11H2,1-3H3
• InChI Key: INROGVTULXBCID-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)C)O)C

Description

3-[2-(2,4-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DMI-2 or Indole-2-one and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMI-2 is not fully understood, but it is believed to involve the interaction of the indole-2-one moiety with zinc ions. The hydroxyl and carbonyl groups on the indole-2-one ring are thought to be involved in the coordination of zinc ions, leading to the formation of a complex that emits fluorescence upon excitation.
Biochemical and Physiological Effects:
DMI-2 has been found to have various biochemical and physiological effects. In addition to its use as a fluorescent probe and photosensitizer, DMI-2 has also been studied for its potential as an anti-inflammatory agent. It has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMI-2 is its selectivity for zinc ions, making it a useful tool for studying zinc in biological systems. It also has good photodynamic activity, which could make it a potential photosensitizer for PDT. However, one limitation of DMI-2 is its relatively low yield in the synthesis process, which could limit its availability for research.

Future Directions

There are several potential future directions for the study of DMI-2. One area of interest is the development of new fluorescent probes based on the indole-2-one motif. These probes could be used to study other metal ions or biomolecules in biological systems.
Another potential direction is the optimization of the synthesis method for DMI-2 to increase its yield and availability for research. This could involve the use of different starting materials or reaction conditions to improve the efficiency of the synthesis process.
Finally, further studies are needed to fully understand the mechanism of action of DMI-2 and its potential applications in scientific research. This could involve the use of advanced imaging techniques or the development of new assays to study its interactions with zinc ions and other biomolecules.

Synthesis Methods

The synthesis of DMI-2 involves the reaction of 2,4-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 3-amino-2-butanone in the presence of triethylamine to produce DMI-2. The yield of this reaction is typically around 60%.

Scientific Research Applications

DMI-2 has been studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of zinc ions. Zinc is an essential metal ion that plays a crucial role in various biological processes, including gene expression, enzyme activity, and cell signaling. DMI-2 has been found to selectively bind to zinc ions and emit fluorescence upon excitation, making it a useful tool for studying zinc in biological systems.
Another area of interest is the use of DMI-2 as a photosensitizer for photodynamic therapy (PDT). PDT is a non-invasive treatment that involves the use of a photosensitizer and light to selectively destroy cancer cells. DMI-2 has been found to have good photodynamic activity and could potentially be used as a photosensitizer for PDT.